2-(Acetylamino)phenyl 2-ethoxybenzoate

• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: (2-acetamidophenyl) 2-ethoxybenzoate
• InChI: InChI=1S/C17H17NO4/c1-3-21-15-10-6-4-8-13(15)17(20)22-16-11-7-5-9-14(16)18-12(2)19/h4-11H,3H2,1-2H3,(H,18,19)
• InChI Key: CWLGLLRCMRBVLV-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)OC2=CC=CC=C2NC(=O)C

Description

2-(Acetylamino)phenyl 2-ethoxybenzoate, also known as APEB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. APEB belongs to the class of ester derivatives of benzoic acid and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 2-(Acetylamino)phenyl 2-ethoxybenzoate is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and signaling pathways that are involved in cell growth and inflammation. 2-(Acetylamino)phenyl 2-ethoxybenzoate has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation. 2-(Acetylamino)phenyl 2-ethoxybenzoate has also been found to inhibit the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
2-(Acetylamino)phenyl 2-ethoxybenzoate has been found to have various biochemical and physiological effects. Studies have shown that 2-(Acetylamino)phenyl 2-ethoxybenzoate can induce apoptosis and inhibit cell proliferation in cancer cells. 2-(Acetylamino)phenyl 2-ethoxybenzoate has also been found to have anti-inflammatory properties and can reduce the production of inflammatory cytokines. Additionally, 2-(Acetylamino)phenyl 2-ethoxybenzoate has been found to have antioxidant properties, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(Acetylamino)phenyl 2-ethoxybenzoate in lab experiments is that it is relatively easy to synthesize and purify. 2-(Acetylamino)phenyl 2-ethoxybenzoate is also stable under a wide range of conditions, making it a useful tool for studying the effects of various compounds on cell growth and inflammation. However, one of the limitations of using 2-(Acetylamino)phenyl 2-ethoxybenzoate in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-(Acetylamino)phenyl 2-ethoxybenzoate. One area of research is to further investigate the mechanism of action of 2-(Acetylamino)phenyl 2-ethoxybenzoate and its effects on various signaling pathways and enzymes. Another area of research is to explore the potential therapeutic applications of 2-(Acetylamino)phenyl 2-ethoxybenzoate in the treatment of cancer and inflammatory diseases. Additionally, research could be conducted to develop new derivatives of 2-(Acetylamino)phenyl 2-ethoxybenzoate with enhanced properties and efficacy.
Conclusion:
In conclusion, 2-(Acetylamino)phenyl 2-ethoxybenzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. 2-(Acetylamino)phenyl 2-ethoxybenzoate is synthesized through a multi-step process and has been found to have anti-cancer and anti-inflammatory properties. Although its mechanism of action is not fully understood, 2-(Acetylamino)phenyl 2-ethoxybenzoate has shown promise as a potential therapeutic agent. Further research is needed to fully understand the mechanism of action of 2-(Acetylamino)phenyl 2-ethoxybenzoate and its potential applications in the treatment of various diseases.

Synthesis Methods

2-(Acetylamino)phenyl 2-ethoxybenzoate is synthesized through a multi-step process that involves the reaction of 2-(Acetylamino)phenol with 2-ethoxybenzoyl chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain 2-(Acetylamino)phenyl 2-ethoxybenzoate in its pure form.

Scientific Research Applications

2-(Acetylamino)phenyl 2-ethoxybenzoate has been found to have potential applications in various fields of scientific research. One of the most significant applications of 2-(Acetylamino)phenyl 2-ethoxybenzoate is in the field of cancer research. Studies have shown that 2-(Acetylamino)phenyl 2-ethoxybenzoate can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 2-(Acetylamino)phenyl 2-ethoxybenzoate has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.